Aniline Sulfate: A Comprehensive Technical Guide to Synthesis and Characterization
Aniline Sulfate: A Comprehensive Technical Guide to Synthesis and Characterization
An in-depth technical guide on the synthesis and characterization of aniline (B41778) sulfate (B86663) for researchers, scientists, and drug development professionals.
Introduction
Aniline sulfate is an organic salt formed from the reaction of aniline, a primary aromatic amine, and sulfuric acid. It presents as a white to off-white crystalline solid and serves as a key intermediate in various industrial syntheses, including the manufacturing of dyes, pharmaceuticals, and other organic compounds.[1][2] The salt exists commonly as dianilinium sulfate, with a molecular formula of (C₆H₅NH₂)₂·H₂SO₄.[2][3] Understanding its synthesis and characterizing its physicochemical properties are crucial for ensuring purity, stability, and reactivity in its downstream applications.
This technical guide provides detailed experimental protocols for the synthesis of aniline sulfate and its comprehensive characterization using modern analytical techniques. The methodologies and data presented are intended to support researchers in materials science, organic chemistry, and pharmaceutical development.
Synthesis of Aniline Sulfate
The synthesis of aniline sulfate is a straightforward acid-base reaction between aniline and sulfuric acid. The anilinium ion is formed, which then pairs with the sulfate counter-ion. The reaction is typically exothermic and requires careful control of the temperature.
Experimental Protocol
Materials:
-
Aniline (C₆H₅NH₂)
-
Concentrated Sulfuric Acid (H₂SO₄, 98%)
-
Deionized Water
-
Ice bath
Procedure:
-
In a 250 mL beaker, place 10 mL of aniline.
-
Prepare an ice bath to cool the beaker containing the aniline. This is crucial to manage the exothermic nature of the reaction.
-
Slowly and cautiously add 20 mL of concentrated sulfuric acid to the aniline with continuous gentle stirring.[4] The addition should be dropwise to prevent a rapid temperature increase.
-
Maintain the mixture in the ice bath throughout the addition of the acid. Aniline hydrogen sulfate is formed initially.[4]
-
After the complete addition of sulfuric acid, continue stirring the mixture for another 15-20 minutes to ensure the reaction goes to completion.
-
The resulting white precipitate of aniline sulfate is then collected by vacuum filtration.
-
Wash the crude product with cold deionized water and then with a small amount of cold isopropanol or ethanol to remove any unreacted starting materials.
-
Dry the purified aniline sulfate crystals in a vacuum oven at a low temperature (e.g., 50-60 °C) to a constant weight.
Safety Precautions:
-
Both aniline and concentrated sulfuric acid are highly corrosive and toxic.[2][5] All procedures should be conducted inside a chemical fume hood.
-
Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.
-
Aniline is toxic by inhalation, ingestion, and skin contact.[2]
Synthesis Reaction Pathway
Caption: Reaction scheme for the synthesis of aniline sulfate.
Characterization of Aniline Sulfate
A multi-technique approach is essential for the unambiguous characterization of synthesized aniline sulfate, confirming its structure, purity, and thermal properties.
Physicochemical Properties
The fundamental physical and chemical properties of aniline sulfate are summarized in the table below.
| Property | Value | Reference |
| CAS Number | 542-16-5 | [2][6] |
| Molecular Formula | C₁₂H₁₆N₂O₄S | [3][7] |
| Molecular Weight | 284.33 g/mol | [1][3] |
| Appearance | White crystalline solid | [1] |
| Density | 1.38 g/mL | [2] |
| Boiling Point | 184.4 °C (for aniline) | [1] |
| Solubility | Soluble in water | [2] |
Characterization Workflow
Caption: Workflow for the characterization of aniline sulfate.
Spectroscopic Characterization
Spectroscopic techniques provide detailed information about the molecular structure and functional groups present in the synthesized compound.[8]
A. Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the characteristic functional groups of the anilinium and sulfate ions.
-
Experimental Protocol:
-
Prepare a KBr pellet by mixing a small amount of the dried aniline sulfate sample (approx. 1-2 mg) with spectroscopic grade KBr (approx. 100-200 mg).
-
Grind the mixture to a fine powder and press it into a transparent disc using a hydraulic press.
-
Alternatively, use an Attenuated Total Reflectance (ATR) accessory for direct analysis of the solid powder.
-
Record the spectrum in the range of 4000-400 cm⁻¹.
-
-
Data Interpretation:
| Wavenumber (cm⁻¹) | Assignment | Reference |
| ~3000-3200 | N-H stretching vibrations of the anilinium ion (NH₃⁺) | [9] |
| ~1600-1620 | N-H bending vibrations | [9] |
| ~1450-1550 | C=C aromatic ring stretching | [10] |
| ~1100-1200 | S=O stretching vibrations of the sulfate ion (SO₄²⁻) | [7] |
B. Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are used to confirm the structure of the anilinium cation.
-
Experimental Protocol:
-
Data Interpretation (in DMSO-d₆):
| Nucleus | Chemical Shift (δ, ppm) | Assignment | Reference |
| ¹H | ~8.0 | Protons of the -NH₃⁺ group | [11] |
| ¹H | ~7.25 | Ortho-protons of the aromatic ring | [11] |
| ¹H | ~7.00 | Meta-protons of the aromatic ring | [11] |
| ¹H | ~6.95 | Para-proton of the aromatic ring | [11] |
| ¹³C | ~115-140 | Carbons of the aromatic ring | [1] |
X-Ray Diffraction (XRD)
XRD analysis is employed to determine the crystalline structure of aniline sulfate.
-
Experimental Protocol:
-
Grind the aniline sulfate sample into a fine powder.
-
Mount the powder on a sample holder.
-
Collect the diffraction pattern using a diffractometer with Cu Kα radiation over a 2θ range (e.g., 5° to 80°).
-
-
Data Interpretation: The resulting diffraction pattern can be compared with known database entries to confirm the crystal phase. Key crystallographic data for anilinium sulfate are provided below.[3]
| Parameter | Value | Reference |
| Crystal System | Monoclinic | [3] |
| Space Group | C 1 2 1 | [3] |
| a | 29.2672 Å | [3] |
| b | 6.2707 Å | [3] |
| c | 7.4449 Å | [3] |
| β | 95.612° | [3] |
Thermal Analysis
Thermal analysis techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to evaluate the thermal stability and decomposition profile of aniline sulfate.[8][12]
-
Experimental Protocol:
-
Place 5-10 mg of the aniline sulfate sample into an alumina (B75360) or platinum crucible.[13]
-
Place the crucible in the TGA or DSC instrument.
-
Heat the sample from ambient temperature to an elevated temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (typically nitrogen).[13][14]
-
-
Data Interpretation:
-
DSC: The DSC curve will show endothermic or exothermic peaks corresponding to phase transitions like melting and decomposition.[15]
-
TGA: The TGA curve plots the percentage of mass loss against temperature.[12] It provides information on the decomposition temperature and the amount of residual mass. The derivative of the TGA curve (DTG) shows the temperature at which the rate of mass loss is maximal.[12] For aniline sulfate, decomposition is expected, releasing volatile products like aniline, sulfur oxides, and water.[16]
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References
- 1. Page loading... [guidechem.com]
- 2. cameo.mfa.org [cameo.mfa.org]
- 3. Anilinium sulfate | C12H16N2O4S | CID 66611590 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
- 5. technopharmchem.com [technopharmchem.com]
- 6. Aniline sulfate, 97% 100 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
- 7. Aniline sulfate(542-16-5) IR Spectrum [chemicalbook.com]
- 8. benchchem.com [benchchem.com]
- 9. researchgate.net [researchgate.net]
- 10. researchgate.net [researchgate.net]
- 11. Aniline sulfate(542-16-5) 1H NMR spectrum [chemicalbook.com]
- 12. azom.com [azom.com]
- 13. benchchem.com [benchchem.com]
- 14. Making sure you're not a bot! [openjournals.ugent.be]
- 15. Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals [mdpi.com]
- 16. Aniline sulfate | CAS#:542-16-5 | Chemsrc [chemsrc.com]
